Cas no 861543-32-0 (5-Isoxazolamine,4-nitro-)

• Product name: 5-Isoxazolamine,4-nitro-
• CAS No: 861543-32-0
• MF: C₃H₃N₃O₃
• MW: 129.07422
• CID: 718326
• PubChem ID: 45117099

5-Isoxazolamine,4-nitro- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolamine,4-nitro-
• Isoxazole, 5-amino-4-nitro-
• AKOS006340390
• 861543-32-0
• 4-Nitroisoxazol-5-amine
• AKOS017407334

• Inchi： InChI=1S/C3H3N3O3/c4-3-2(6(7)8)1-5-9-3/h1H,4H2
• InChI Key： DMGQZHDKTRWLID-UHFFFAOYSA-N
• SMILES： C1=NOC(=C1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 129.01744097g/mol
• Monoisotopic Mass: 129.01744097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.9Ų
• XLogP3: 0.4